Cas no 95962-14-4 (Cyclopentanone,2-[2-(4-methyl-3-cyclohexen-1-yl)propyl]-)

• Product Name: Cyclopentanone,2-[2-(4-methyl-3-cyclohexen-1-yl)propyl]-
• CAS No: 95962-14-4
• MF: C₁₅H₂₄O
• MW: 220.350464820862
• CID: 807620
• Update Time: 2026-04-29

Cyclopentanone,2-[2-(4-methyl-3-cyclohexen-1-yl)propyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanone,2-[2-(4-methyl-3-cyclohexen-1-yl)propyl]-
• 2-[2-(4-methylcyclohex-3-en-1-yl)propyl]cyclopentan-1-one
• 2-(p-Menthen-1-ene-9-yl)cyclopentan-1-one
• 2-[2-(4-methyl-3-cyclohexen-1-yl)propyl]-cyclopentanon

• Inchi： 1S/C15H24O/c1-11-6-8-13(9-7-11)12(2)10-14-4-3-5-15(14)16/h6,12-14H,3-5,7-10H2,1-2H3

Computed Properties

• Exact Mass: 220.18300

Experimental Properties

• PSA: 17.07000
• LogP: 4.12820

Additional information on Cyclopentanone,2-[2-(4-methyl-3-cyclohexen-1-yl)propyl]-

Cyclopentanone, 2-[2-(4-methyl-3-cyclohexen-1-yl)propyl]- (CAS No. 95962-14-4): A Comprehensive Overview

Cyclopentanone, 2-[2-(4-methyl-3-cyclohexen-1-yl)propyl]- (CAS No. 95962-14-4) is a complex organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and natural product research. This compound, often referred to as cyclopentanone derivative, is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent applications of this compound.

The molecular formula of Cyclopentanone, 2-[2-(4-methyl-3-cyclohexen-1-yl)propyl]- is C₁₅H₂₄O, and its molecular weight is approximately 228.35 g/mol. The compound consists of a cyclopentanone ring substituted with a propyl group, which itself is substituted with a 4-methyl-3-cyclohexen-1-yl moiety. This intricate structure imparts unique chemical and physical properties to the molecule, making it a valuable building block in various chemical syntheses.

In terms of physical properties, Cyclopentanone, 2-[2-(4-methyl-3-cyclohexen-1-yl)propyl]- is a colorless liquid at room temperature with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. The compound's boiling point is around 180°C at atmospheric pressure, and it has a density of approximately 0.95 g/cm³.

The synthesis of Cyclopentanone, 2-[2-(4-methyl-3-cyclohexen-1-yl)propyl]- has been the subject of numerous studies due to its importance as an intermediate in the production of various pharmaceuticals and fine chemicals. One common synthetic route involves the condensation of cyclopentanone with an appropriately substituted Grignard reagent followed by oxidation to form the desired ketone. Recent advancements in catalytic methods have also led to more efficient and environmentally friendly synthesis strategies. For instance, the use of transition metal catalysts such as palladium and ruthenium has been reported to significantly enhance the yield and selectivity of the reaction.

The biological activities of Cyclopentanone, 2-[2-(4-methyl-3-cyclohexen-1-yl)propyl]- have been extensively investigated in recent years. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties. In vitro assays have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human cell lines. Additionally, its antioxidant activity has been attributed to its ability to scavenge free radicals and protect cells from oxidative stress.

In the context of medicinal chemistry, Cyclopentanone, 2-[2-(4-methyl-3-cyclohexen-1-yl)propyl]- has been explored as a lead compound for the development of new drugs targeting various diseases. Its anti-inflammatory properties make it a promising candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Moreover, its antioxidant activity suggests potential applications in neurodegenerative disorders and cardiovascular diseases where oxidative stress plays a significant role.

Beyond its therapeutic potential, Cyclopentanone, 2-[2-(4-methyl-3-cyclohexen-1-yl)propyl]- has also found applications in the fragrance industry due to its pleasant aroma. It is used as a fragrance ingredient in perfumes, colognes, and other personal care products. The compound's unique scent profile makes it a valuable component in formulations designed to evoke natural scents such as those found in flowers and fruits.

In conclusion, Cyclopentanone, 2-[2-(4-methyl-3-cyclohexen-1-yl)propyl]- (CAS No. 95962-14-4) is a multifaceted compound with a wide range of applications in chemistry and biology. Its unique structural features and biological activities make it an important molecule for further research and development in various fields. As new synthetic methods and biological assays continue to emerge, the potential uses of this compound are likely to expand even further.